Cas no 2097920-12-0 (1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine)

1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine
- F6553-1118
- AKOS032467267
- 2097920-12-0
- 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine
-
- Inchi: 1S/C20H21NO5S/c22-27(23,17-2-4-19-20(12-17)26-10-9-25-19)21-7-5-16(13-21)14-1-3-18-15(11-14)6-8-24-18/h1-4,11-12,16H,5-10,13H2
- InChI Key: RRYCRGTVLSHGRQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=C(C=1)OCCO2)(N1CCC(C2C=CC3=C(CCO3)C=2)C1)(=O)=O
Computed Properties
- Exact Mass: 387.11404394g/mol
- Monoisotopic Mass: 387.11404394g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 635
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 73.4Ų
1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6553-1118-40mg |
1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine |
2097920-12-0 | 40mg |
$140.0 | 2023-09-08 | ||
Life Chemicals | F6553-1118-50mg |
1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine |
2097920-12-0 | 50mg |
$160.0 | 2023-09-08 | ||
Life Chemicals | F6553-1118-15mg |
1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine |
2097920-12-0 | 15mg |
$89.0 | 2023-09-08 | ||
Life Chemicals | F6553-1118-25mg |
1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine |
2097920-12-0 | 25mg |
$109.0 | 2023-09-08 | ||
Life Chemicals | F6553-1118-4mg |
1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine |
2097920-12-0 | 4mg |
$66.0 | 2023-09-08 | ||
Life Chemicals | F6553-1118-10mg |
1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine |
2097920-12-0 | 10mg |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6553-1118-2μmol |
1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine |
2097920-12-0 | 2μmol |
$57.0 | 2023-09-08 | ||
Life Chemicals | F6553-1118-10μmol |
1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine |
2097920-12-0 | 10μmol |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6553-1118-3mg |
1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine |
2097920-12-0 | 3mg |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6553-1118-100mg |
1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine |
2097920-12-0 | 100mg |
$248.0 | 2023-09-08 |
1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine Related Literature
-
Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
-
2. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
-
George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
-
Marietta Tóth,Katalin E. Kövér,Attila Bényei,László Somsák Org. Biomol. Chem., 2003,1, 4039-4046
-
Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
Additional information on 1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine
Introduction to 1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine (CAS No. 2097920-12-0)
1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine (CAS No. 2097920-12-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonyl pyrrolidines and is characterized by the presence of a 1,4-benzodioxine and a 1-benzofuran moiety. These structural elements contribute to its distinct pharmacological properties and make it a promising candidate for various biological studies.
The chemical structure of 1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine is particularly noteworthy for its complexity and the potential for modulating specific biological targets. The sulfonyl group is known for its ability to enhance the polarity and solubility of molecules, which can be crucial for improving drug delivery and bioavailability. The pyrrolidine ring, on the other hand, provides flexibility and conformational stability, which are important for binding to protein targets.
Recent research has focused on the biological activities of this compound. Studies have shown that 1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine exhibits potent anti-inflammatory and anti-cancer properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. Additionally, it has been found to induce apoptosis in various cancer cell lines, including those derived from breast and lung cancers.
The mechanism of action of 1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is the modulation of signaling pathways such as NF-kB and MAPK, which are known to play critical roles in inflammation and cancer progression. Another potential mechanism involves the interaction with specific protein targets that are involved in cell survival and proliferation.
In vivo studies have also been conducted to evaluate the therapeutic potential of this compound. Animal models of inflammatory diseases have shown that treatment with 1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine can significantly reduce inflammation and tissue damage. Similarly, in cancer models, this compound has demonstrated efficacy in reducing tumor growth and metastasis.
The safety profile of 1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine is another important aspect that has been investigated. Preclinical studies have shown that it has a favorable toxicity profile with minimal side effects at therapeutic doses. This makes it a promising candidate for further clinical development.
In conclusion, 1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine (CAS No. 2097920-12-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable tool for both basic research and drug development. Ongoing studies are expected to further elucidate its mechanisms of action and expand its potential applications in treating various diseases.
2097920-12-0 (1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine) Related Products
- 1251613-28-1(4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-(thiophen-2-yl)methylpiperazine-1-carboxamide)
- 1499177-28-4(2-(2-amino-3-ethoxy-3-oxopropyl)sulfanylacetic acid)
- 2126178-06-9(tert-butyl N-[(1-benzyl-6-fluoro-1,2,3,4-tetrahydroquinolin-3-yl)methyl]carbamate)
- 2137570-97-7(9-cyclobutyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)
- 2138063-83-7(2-(3-methoxy-1,2-thiazol-4-yl)-2-methylpropanoic acid)
- 894013-49-1(N'-(2,6-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide)
- 1806703-97-8(Ethyl 4-mercapto-3-(3-oxopropyl)benzoate)
- 898419-10-8(1-(3-chloro-4-methoxyphenyl)-4-(2-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione)
- 866845-59-2(N-(4-chlorophenyl)-5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)
- 379254-42-9(4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide)



